Cas no 1805406-84-1 (6-Chloro-4-(difluoromethyl)-3-methoxypyridine-2-sulfonyl chloride)

• Product Name: 6-Chloro-4-(difluoromethyl)-3-methoxypyridine-2-sulfonyl chloride
• CAS No: 1805406-84-1
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4807785
• Update Time: 2025-06-14

6-Chloro-4-(difluoromethyl)-3-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-3-methoxypyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-5-3(6(10)11)2-4(8)12-7(5)16(9,13)14/h2,6H,1H3
• InChI Key： JGKJSCYCJMCHLV-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(F)F)C=C(N=1)Cl)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.8
• Topological Polar Surface Area: 64.599

Additional information on 6-Chloro-4-(difluoromethyl)-3-methoxypyridine-2-sulfonyl chloride

Recent Advances in the Application of 6-Chloro-4-(difluoromethyl)-3-methoxypyridine-2-sulfonyl chloride (CAS: 1805406-84-1) in Chemical Biology and Pharmaceutical Research

The compound 6-Chloro-4-(difluoromethyl)-3-methoxypyridine-2-sulfonyl chloride (CAS: 1805406-84-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This sulfonyl chloride derivative has garnered significant attention due to its unique chemical properties, which make it a versatile building block for the construction of sulfonamide-containing compounds. Recent studies have highlighted its potential in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 6-Chloro-4-(difluoromethyl)-3-methoxypyridine-2-sulfonyl chloride as a precursor for the synthesis of potent kinase inhibitors. The electron-withdrawing effects of the difluoromethyl and sulfonyl chloride groups were found to significantly enhance the reactivity of the pyridine ring, facilitating nucleophilic substitution reactions with various amines. This property has been exploited to create a library of sulfonamide derivatives with improved binding affinity to target proteins.

Another significant application was reported in the field of agrochemical research, where this compound served as a key intermediate in the development of new-generation fungicides. The presence of both chloro and difluoromethyl substituents on the pyridine ring contributes to the lipophilicity and metabolic stability of the resulting products, making them effective against resistant strains of fungal pathogens. Recent patent filings (e.g., WO2023057892) have disclosed novel synthetic routes that utilize 1805406-84-1 with improved yield and purity.

From a mechanistic perspective, structural analyses using X-ray crystallography and computational modeling have revealed that derivatives of 6-Chloro-4-(difluoromethyl)-3-methoxypyridine-2-sulfonyl chloride can form stable interactions with biological targets through multiple binding modes. The sulfonamide linkage, in particular, has been shown to participate in hydrogen bonding networks within enzyme active sites, while the difluoromethyl group contributes to enhanced membrane permeability.

Current challenges in working with this compound include its sensitivity to moisture and the need for optimized reaction conditions to prevent premature hydrolysis of the sulfonyl chloride group. Recent advancements in flow chemistry techniques have addressed some of these issues, enabling more efficient large-scale production of derivatives. As research continues, 6-Chloro-4-(difluoromethyl)-3-methoxypyridine-2-sulfonyl chloride remains a promising scaffold for drug discovery programs targeting various disease areas, including oncology, infectious diseases, and central nervous system disorders.